- Preparation of thiadiazole derivatives as agonists of S1P1 receptors, World Intellectual Property Organization, , ,
Cas no 957793-91-8 (Ethyl 3-aminocyclobutanecarboxylate)
957793-91-8 structure
Product Name:Ethyl 3-aminocyclobutanecarboxylate
CAS No:957793-91-8
MF:C7H13NO2
MW:143.183622121811
CID:2194782
Update Time:2023-09-11
Ethyl 3-aminocyclobutanecarboxylate Chemical and Physical Properties
Names and Identifiers
-
- Cis-3-aminocyclobutanecarboxylic acid ethyl ester
- ethyl 3-aminocyclobutane-1-carboxylate
- ETHYL 3-AMINOCYCLOBUTANECARBOXYLATE
- ethyl-3-aminocyclobutane-1-carboxylate,trans-
- Ethyl (1S,3S)-3-aminocyclobutane-1-carboxylate
- (1s,3s)-ethyl 3-aminocyclobutanecarboxylate
- RLWYQPWCTNGHEF-OLQVQODUSA-N
- RLWYQPWCTNGHEF-UHFFFAOYSA-N
- HT1130
- SB22505
- SB22504
- Ethyl cis-3-aminocyclobutanecarboxylate
- Ethyl 3-aminocyclobutanecarboxylate
-
- Inchi: 1S/C7H13NO2/c1-2-10-7(9)5-3-6(8)4-5/h5-6H,2-4,8H2,1H3/t5-,6+
- InChI Key: RLWYQPWCTNGHEF-OLQVQODUSA-N
- SMILES: C([C@H]1C[C@@H](N)C1)(=O)OCC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 130
- Topological Polar Surface Area: 52.3
Ethyl 3-aminocyclobutanecarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM542612-1g |
Ethyl cis-3-aminocyclobutanecarboxylate |
957793-91-8 | 95%+ | 1g |
$1539 | 2024-07-18 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | XY0019-5g |
ethyl (1s,3s)-3-aminocyclobutane-1-carboxylate |
957793-91-8 | 95% | 5g |
$3000 | 2023-09-07 | |
| Enamine | EN300-372861-0.05g |
ethyl (1s,3s)-3-aminocyclobutane-1-carboxylate |
957793-91-8 | 95.0% | 0.05g |
$167.0 | 2025-03-18 | |
| Enamine | EN300-372861-0.1g |
ethyl (1s,3s)-3-aminocyclobutane-1-carboxylate |
957793-91-8 | 95.0% | 0.1g |
$175.0 | 2025-03-18 | |
| Enamine | EN300-372861-0.25g |
ethyl (1s,3s)-3-aminocyclobutane-1-carboxylate |
957793-91-8 | 95.0% | 0.25g |
$183.0 | 2025-03-18 | |
| Enamine | EN300-372861-0.5g |
ethyl (1s,3s)-3-aminocyclobutane-1-carboxylate |
957793-91-8 | 95.0% | 0.5g |
$190.0 | 2025-03-18 | |
| Enamine | EN300-372861-1.0g |
ethyl (1s,3s)-3-aminocyclobutane-1-carboxylate |
957793-91-8 | 95.0% | 1.0g |
$199.0 | 2025-03-18 | |
| Enamine | EN300-372861-2.5g |
ethyl (1s,3s)-3-aminocyclobutane-1-carboxylate |
957793-91-8 | 95.0% | 2.5g |
$389.0 | 2025-03-18 | |
| Enamine | EN300-372861-5.0g |
ethyl (1s,3s)-3-aminocyclobutane-1-carboxylate |
957793-91-8 | 95.0% | 5.0g |
$576.0 | 2025-03-18 | |
| Enamine | EN300-372861-10.0g |
ethyl (1s,3s)-3-aminocyclobutane-1-carboxylate |
957793-91-8 | 95.0% | 10.0g |
$855.0 | 2025-03-18 |
Ethyl 3-aminocyclobutanecarboxylate Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Acetic acid , Hydrogen Catalysts: Palladium Solvents: Ethanol , Water ; 18 h, 45 psi, rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ; 12 h, rt
Reference
- Preparation of heteroarylpyrimidinone derivatives as acetyl-CoAcarboxylase inhibitors, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
Reference
- Preparation of macrocyclic compounds as STING agonists and methods and uses thereof, World Intellectual Property Organization, , ,
Ethyl 3-aminocyclobutanecarboxylate Raw materials
- Ethyl cis-3-[bis(phenylmethyl)amino]cyclobutanecarboxylate
- 3-DIBENZYLAMINO-CYCLOBUTANECARBOXYLIC ACID ETHYL ESTER
- ethyl cis-3-hydroxycyclobutanecarboxylate
Ethyl 3-aminocyclobutanecarboxylate Preparation Products
Ethyl 3-aminocyclobutanecarboxylate Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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